2,5-Dioxopyrrolidin-1-yl 2-iodoacetate
Overview
Description
“2,5-Dioxopyrrolidin-1-yl 2-iodoacetate” is a chemical compound with the molecular formula C6H6INO4 . It is also known by other names such as N-Succinimidyl Iodoacetate, SIA Crosslinker, Iodoacetic acid N-hydroxysuccinimide ester .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI string: InChI=1S/C6H6INO4/c7-3-6(11)12-8-4(9)1-2-5(8)10/h1-3H2 . The compound has a molecular weight of 283.02 g/mol .Physical And Chemical Properties Analysis
The compound has a molecular weight of 283.02 g/mol, an XLogP3-AA of -0.1, and a topological polar surface area of 63.7 Ų . It has no hydrogen bond donors and four hydrogen bond acceptors .Scientific Research Applications
Anticonvulsant Agent Synthesis
The molecule 2,5-Dioxopyrrolidin-1-yl 2-iodoacetate has been instrumental in the design and synthesis of new hybrid anticonvulsants. Research has showcased the synthesis of new N-benzyl-2-(2,5-dioxopyrrolidin-1-yl)propanamides, 2-(3-methyl-2,5-dioxopyrrolidin-1-yl)propanamides, and 2-(2,5-dioxopyrrolidin-1-yl)butanamides as potential anticonvulsant agents. These compounds integrate the chemical fragments of well-known antiepileptic drugs (AEDs) like ethosuximide, levetiracetam, and lacosamide, providing promising alternatives for epilepsy treatment (Kamiński et al., 2015).
Monoclonal Antibody Production Enhancement
In the realm of monoclonal antibody production, a derivative of this compound, specifically 4-(2,5-dimethyl-1H-pyrrol-1-yl)-N-(2,5-dioxopyrrolidin-1-yl) benzamide, has shown significant promise. It has been found to enhance monoclonal antibody production in Chinese hamster ovary cell cultures by suppressing cell growth and increasing cell-specific glucose uptake rate. Additionally, this compound plays a role in controlling the level of galactosylation on monoclonal antibodies, which is a crucial quality attribute of therapeutic antibodies (Aki et al., 2021).
Bioconjugate Chemistry and Coupling Agent Synthesis
In bioconjugate chemistry, this compound has been leveraged for the efficient synthesis of heterobifunctional coupling agents. These agents are crucial for the chemoselective conjugation of proteins and enzymes, facilitating various biochemical applications. The synthesized coupling agents offer high purity and yield, proving their worth in biological and chemical synthesis (Reddy et al., 2005).
Mechanism of Action
Target of Action
N-Succinimidyl Iodoacetate (SIA Crosslinker) is primarily targeted towards molecules containing primary amines and sulfhydryl groups . These targets play a crucial role in various biological processes, including protein synthesis and function.
Mode of Action
The compound interacts with its targets through two key reactions :
Biochemical Pathways
The compound affects the biochemical pathways involving proteins with primary amines and sulfhydryl groups . The formation of amide and thioether bonds can lead to changes in protein structure and function, affecting downstream effects in the associated biochemical pathways.
Result of Action
The result of the compound’s action is the formation of stable amide and thioether bonds with target molecules . This can lead to the creation of cross-linked proteins or the conjugation of different molecules, which can have various molecular and cellular effects depending on the specific targets involved.
Action Environment
The compound’s action, efficacy, and stability are influenced by environmental factors such as pH . The compound’s reactivity towards primary amines and sulfhydryl groups is pH-dependent, with optimal activity observed at pH 7-9 for amine reaction and pH > 7.5 for sulfhydryl reaction.
Biochemical Analysis
Biochemical Properties
N-Succinimidyl Iodoacetate interacts with various biomolecules, primarily amino and sulfhydryl groups . It is known for its reactive groups: NHS ester and iodoacetyl . The NHS ester reacts with primary amines at pH 7-9 to form a stable amide bond, while the iodoacetyl group reacts with sulfhydryl groups at pH > 7.5 to form a stable thioether bond .
Cellular Effects
The effects of N-Succinimidyl Iodoacetate on cells are primarily observed in its ability to inhibit glycolysis . It is known for its ability to irreversibly inhibit the glycolytic enzyme glyceraldehyde-3-phosphate dehydrogenase (GAPDH) . This inhibition can lead to a decrease in cellular lactate production and can cause a delayed cell death .
Molecular Mechanism
The molecular mechanism of N-Succinimidyl Iodoacetate involves its interaction with biomolecules at the molecular level. The NHS ester of N-Succinimidyl Iodoacetate reacts with primary amines to form a stable amide bond, while the iodoacetyl group reacts with sulfhydryl groups to form a stable thioether bond . These reactions allow N-Succinimidyl Iodoacetate to exert its effects, including enzyme inhibition or activation and changes in gene expression .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of N-Succinimidyl Iodoacetate can change over time. For instance, exposure of astroglia-rich primary cultures to N-Succinimidyl Iodoacetate in concentrations of up to 1 mM can cause a delayed cell death that is detectable after 90 minutes of incubation .
Metabolic Pathways
N-Succinimidyl Iodoacetate plays a role in the metabolic pathway of glycolysis . It is known to irreversibly inhibit the glycolytic enzyme glyceraldehyde-3-phosphate dehydrogenase (GAPDH), which plays a pivotal role in the glycolytic pathway .
Properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 2-iodoacetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6INO4/c7-3-6(11)12-8-4(9)1-2-5(8)10/h1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRDGQQTWSGDXCU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)OC(=O)CI | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6INO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40391202 | |
Record name | 1-[(Iodoacetyl)oxy]pyrrolidine-2,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40391202 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
39028-27-8 | |
Record name | Iodoacetic acid N-hydroxysuccinimide ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=39028-27-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[(Iodoacetyl)oxy]pyrrolidine-2,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40391202 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Iodoacetic acid N-hydroxysuccinimide ester | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Feasible Synthetic Routes
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